Cas no 62325-63-7 (1H-Inden-3-amine, 1-diazo-N,N-diethyl-2-phenyl-)

• Product Name: 1H-Inden-3-amine, 1-diazo-N,N-diethyl-2-phenyl-
• CAS No: 62325-63-7
• MF: C₁₉H₁₉N₃
• MW: 289.374264001846
• CID: 449239
• PubChem ID: 71387510
• Update Time: 2025-04-19

1H-Inden-3-amine, 1-diazo-N,N-diethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-3-amine, 1-diazo-N,N-diethyl-2-phenyl-
• 3-diazo-N,N-diethyl-2-phenylinden-1-amine
• 1-Diazo-N,N-diethyl-2-phenyl-1H-inden-3-amine
• DTXSID10809627
• 62325-63-7

• Inchi： 1S/C19H19N3/c1-3-22(4-2)19-16-13-9-8-12-15(16)18(21-20)17(19)14-10-6-5-7-11-14/h5-13H,3-4H2,1-2H3
• InChI Key： YADDEDKCMFPOJW-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1=C(C2C=CC=CC=2)C(C2C=CC=CC1=2)=[N+]=[N-]

Computed Properties

• Exact Mass: 289.15807
• Monoisotopic Mass: 289.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 5.2Ų

Experimental Properties

• PSA: 39.64